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Compound of Interest

Compound Name: Furfuryl acrylate

{ Get Quote

Cat. No.: B080507

An In-depth Technical Guide to the Furfuryl Acrylate Safety Data Sheet
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data associated with
furfuryl acrylate. The information is compiled from various safety data sheets and toxicological
resources to assist researchers, scientists, and professionals in drug development in
understanding the hazards and safe handling procedures for this chemical.

Chemical Identification

Furfuryl acrylate is identified by the following chemical and regulatory identifiers.

Identifier Value

Chemical Name furan-2-ylmethyl prop-2-enoate

Furfuryl acrylate, 2-Propenoic acid, 2-
Synonyms

furanylmethyl ester

CAS Number 10525-17-4[1]

Molecular Formula

C8H803[2]

Molecular Weight

152.15 g/mol [2]

EC Number

234-078-4[2]
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Hazard Identification and Classification

Furfuryl acrylate is classified as a hazardous substance according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

GHS Classification[1]

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ) H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

o irritation
tract irritation)
Label Elements[1]
Element Description
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

H315: Causes skin irritation.[1]H319: Causes
Hazard Statements serious eye irritation.[1]H335: May cause

respiratory irritation.[1]

Prevention: P261, P280Response: P312,

Precautionary Statements _
P321Storage: P403+P233Disposal: P501

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of furfuryl acrylate.
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Property

Value

Physical State

Liquid[1]

Color Not determined[1]
Odor Characteristic[1]
Boiling Point 197°C at 760 mmHg[2]
Flash Point 73°C[1][2]

Density 1.113 g/cm3[2]

Vapor Pressure

0.387 mmHg at 25°C[2]

Melting Point/Freezing Point

Not determined[1]

Auto-ignition Temperature

Not determined[1]

Flammability Limits

Not determined[1]

Solubility

Not determined[1]

Toxicological Information

While specific acute toxicity data such as LD50 (Lethal Dose, 50%) or LC50 (Lethal
Concentration, 50%) for furfuryl acrylate are not readily available in the reviewed literature, it
is stated that the substance shall not be classified as acutely toxic.[1] For a related compound,
tetrahydrofurfuryl acrylate, the oral LD50 in rats is reported as 928 mg/kg of body weight.[3]

Furfuryl acrylate is not classified as a respiratory or skin sensitizer, germ cell mutagen,
carcinogen, or reproductive toxicant.[1] The primary toxicological concerns are irritation to the
skin, eyes, and respiratory system.[1]

Experimental Protocols

The hazard classifications for skin and eye irritation are typically determined through
standardized experimental protocols, such as those outlined by the Organisation for Economic
Co-operation and Development (OECD).
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Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This test guideline provides a method for assessing the potential of a substance to cause skin
irritation or corrosion.

¢ Principle: A single dose of the test substance is applied to the skin of an experimental
animal, typically a rabbit. The degree of irritation is observed and scored at specified
intervals.

o Methodology:

o

Animal Selection: Healthy, young adult albino rabbits are used for the test.[4]

o Test Substance Application: An 0.5 mL aliquot of the liquid test substance is applied to a
small area of clipped skin (approximately 6 cm?) and covered with a gauze patch and
semi-occlusive dressing.[5]

o Exposure Duration: The exposure period is typically 4 hours.[5]

o Observation: After the exposure period, the dressing is removed, and the skin is examined
for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after
removal.[6]

o

Scoring: The reactions are scored on a scale of 0 to 4 for both erythema and edema.[6]

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This guideline is used to assess the potential of a substance to cause eye irritation or damage.

e Principle: A single dose of the test substance is applied to one eye of an experimental
animal, with the untreated eye serving as a control. The effects on the cornea, iris, and
conjunctiva are observed and scored.

o Methodology:
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Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.

[7]

[e]

Test Substance Application: A 0.1 mL volume of the liquid test substance is instilled into
the conjunctival sac of one eye. The eyelids are then held together for about one second.

[7]

[e]

[¢]

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.[7]

[e]

Scoring: The cornea (opacity), iris, and conjunctiva (redness and swelling) are scored

according to a standardized system.[7]

Hazard Response and First Aid Workflow

The following diagram illustrates the logical workflow for responding to a furfuryl acrylate
exposure event, from initial hazard identification to first aid and emergency measures.
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Seek immediate medical assistance.
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Caption: Hazard and First Aid Workflow for Furfuryl Acrylate Exposure.

Safe Handling and Storage

Handling:

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1]

Wear protective gloves, protective clothing, eye protection, and face protection.[1]

Use only in well-ventilated areas.[1]

Wash hands thoroughly after handling.[1]

Do not eat, drink, or smoke in work areas.[1]
Storage:
o Store in a well-ventilated place.[1]

o Keep the container tightly closed.[1]

Exposure Controls and Personal Protection

Engineering Controls:

o Use local and general ventilation to maintain airborne concentrations below exposure limits.

[1]
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or goggles.
» Skin Protection: Wear suitable chemical-resistant gloves (tested according to EN 374).[1]

o Respiratory Protection: If ventilation is inadequate, wear a suitable respirator.[1]

Stability and Reactivity
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» Reactivity: No known hazardous reactions.[1]

o Chemical Stability: The substance is stable under normal ambient and anticipated storage
and handling conditions of temperature and pressure.

» Conditions to Avoid: There are no specific conditions known to be avoided.[1]
e Incompatible Materials: Information not available.

o Hazardous Decomposition Products: Reasonably anticipated hazardous decomposition
products as a result of use, storage, spill, and heating are not known.[1]

Disposal Considerations

Dispose of contents and container to an industrial combustion plant in accordance with local,
regional, national, and international regulations.[1] Do not allow to enter drains or
watercourses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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